![molecular formula C17H16N6O2S2 B2821622 2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide CAS No. 891131-74-1](/img/structure/B2821622.png)
2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
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Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It may also include information on the reagents, catalysts, and conditions used in the synthesis .Physical And Chemical Properties Analysis
This involves determining properties such as the compound’s melting point, boiling point, solubility, and spectral properties .Scientific Research Applications
Synthesis and Heterocyclic Compound Development
Synthesis of Innovative Heterocycles : A study by Fadda et al. (2017) explored the synthesis of various heterocyclic compounds, including triazolo[1,5-a]pyrimidines, from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide. These compounds were assessed for their insecticidal potential against the cotton leafworm, Spodoptera littoralis, highlighting their potential application in agrochemical research Fadda et al., 2017.
Antifungal and Antimicrobial Derivatives : Chen et al. (2009) designed and synthesized acetohydrazone-containing 1,2,4-triazolo[1,5-a]pyrimidine derivatives for agrochemical purposes, with some showing higher fungicidal activity than commercial carbendazim against Rhizoctonia solani. This research indicates the potential of such compounds in developing new fungicides Chen et al., 2009.
Pharmacophore Modeling and Antihypertensive Agents : Keshari et al. (2020) synthesized oxazolo/thiazolo-[3,2-a]-pyrimidin-3(2H)-one, and 1,5-dihydroimidazo-[1,2-a]-pyrimidin-3(2H)-one derivatives based on pharmacophore modeling, showing significant anti-hypertensive activity. This study demonstrates the application of these compounds in medicinal chemistry, particularly in the design of new antihypertensive drugs Keshari et al., 2020.
Novel Fungicidal Activities : Xin (2009) reported the synthesis and evaluation of 2-(5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine)-1,3,4-thiadiazole-5-alkylthio derivatives, showcasing their excellent fungicidal properties. This highlights the potential utility of such compounds in agriculture for the control of fungal diseases Xin, 2009.
Safety and Hazards
properties
IUPAC Name |
2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N6O2S2/c1-8-4-5-11-12(6-8)27-16(18-11)19-13(24)7-26-17-22-21-15-20-14(25)9(2)10(3)23(15)17/h4-6H,7H2,1-3H3,(H,18,19,24)(H,20,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSBIWHLYGLSJLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C4N3C(=C(C(=O)N4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N6O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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